Cas no 54719-40-3 (4-Hexenoic acid,4-methyl-6-(5-nitro-2-oxo-1(2H)-pyridinyl)-, (E)- (9CI))

• Product Name: 4-Hexenoic acid,4-methyl-6-(5-nitro-2-oxo-1(2H)-pyridinyl)-, (E)- (9CI)
• CAS No: 54719-40-3
• MF: C₁₂H₁₄N₂O₅
• MW: 266.249963283539
• CID: 378223
• PubChem ID: 6393813
• Update Time: 2025-04-19

4-Hexenoic acid,4-methyl-6-(5-nitro-2-oxo-1(2H)-pyridinyl)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Hexenoic acid,4-methyl-6-(5-nitro-2-oxo-1(2H)-pyridinyl)-, (E)- (9CI)
• 4-methyl-6-(5-nitro-2-oxopyridin-1-yl)hex-4-enoic acid
• NSC-173106
• 54719-40-3
• NSC173106

• Inchi： 1S/C12H14N2O5/c1-9(2-5-12(16)17)6-7-13-8-10(14(18)19)3-4-11(13)15/h3-4,6,8H,2,5,7H2,1H3,(H,16,17)/b9-6+
• InChI Key： SZJBWBAFHUPWSZ-RMKNXTFCSA-N
• SMILES： O=C1C=CC(=CN1C/C=C(\C)/CCC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 266.09032
• Monoisotopic Mass: 266.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.34
• Boiling Point: 489.5°C at 760 mmHg
• Flash Point: 249.8°C
• Refractive Index: 1.586
• PSA: 100.75
• LogP: 2.09080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Nitro fatty acids